Cas no 1375274-41-1 (2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide
• CAS No: 1375274-41-1
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5984485
• PubChem ID: 75534699
• Update Time: 2025-06-10

2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1185882350
• (Z)-2-Cyano-3-(4-methoxy-3-methylsulfanylphenyl)-N-(1-methoxypropan-2-yl)prop-2-enamide
• 2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide
• EN300-26582383
• 1375274-41-1

• Inchi： 1S/C16H20N2O3S/c1-11(10-20-2)18-16(19)13(9-17)7-12-5-6-14(21-3)15(8-12)22-4/h5-8,11H,10H2,1-4H3,(H,18,19)/b13-7-
• InChI Key： WTZATIKWKHAARJ-QPEQYQDCSA-N
• SMILES： S(C)C1=C(C=CC(=C1)/C=C(/C#N)\C(NC(C)COC)=O)OC

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.6Ų

Additional information on 2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide

Compound CAS No. 1375274-41-1: 2-Cyano-3-[4-Methoxy-3-(Methylsulfanyl)Phenyl]-N-(1-Methoxypropan-2-yl)Prop-2-enamide

The compound with CAS No. 1375274-41-1, named 2-cyano-3-[4-methoxy-3-(methylsulfanyl)phenyl]-N-(1-methoxypropan-2-yl)prop-2-enamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, including a cyano group, a methoxy-substituted phenyl ring, and a methylsulfanyl moiety, which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly due to their ability to modulate key biological pathways. The cyano group and methylsulfanyl group are known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the methoxy substitution on the phenyl ring enhances the molecule's solubility and selectivity, which are critical factors in drug design.

One of the most significant advancements in the synthesis of this compound involves the use of environmentally friendly methodologies. Researchers have developed catalytic systems that enable the efficient construction of the prop-2-enamide backbone, reducing both the time and cost associated with traditional synthesis routes. These methods also minimize waste generation, aligning with current green chemistry principles.

The compound's ability to interact with various biological targets has been extensively studied. For instance, its cyano group has been shown to participate in hydrogen bonding interactions, which are crucial for binding to protein surfaces. Similarly, the methylsulfanyl group contributes to hydrophobic interactions, further enhancing its binding affinity. These properties make it an attractive lead compound for developing new drugs targeting diseases such as cancer and neurodegenerative disorders.

In terms of applications beyond pharmaceuticals, this compound has shown potential in agrochemical research. Its ability to inhibit key enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. Furthermore, its stability under various environmental conditions suggests that it could be suitable for use in agricultural settings without significant degradation.

Recent advancements in computational chemistry have also played a pivotal role in understanding this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. This has facilitated the design of more efficient derivatives with enhanced properties.

In conclusion, CAS No. 1375274-41-1 represents a versatile molecule with significant potential across multiple industries. Its unique structural features and promising biological activity make it a valuable subject for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both medical and agricultural technologies.